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Compound Name: 2-Oxocyclopentanecarbonitrile

Cat. No.: B149592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Oxocyclopentanecarbonitrile
(CAS 2941-29-9), a versatile synthetic intermediate. The document details its chemical and

physical properties, spectral data, and safety information. Key synthetic methodologies,

including the Dieckmann condensation and Thorpe-Ziegler cyclization, are discussed with

generalized experimental protocols and reaction pathway diagrams. While specific biological

activities for this compound are not extensively documented in current literature, its structural

motifs are present in molecules of pharmaceutical interest, suggesting potential for future

investigation. This guide serves as a foundational resource for researchers utilizing or

considering 2-Oxocyclopentanecarbonitrile in their synthetic and drug discovery endeavors.

Chemical and Physical Properties
2-Oxocyclopentanecarbonitrile, also known as 2-cyanocyclopentanone, is a cyclic ketone

and a nitrile.[1] Its chemical structure and properties make it a useful building block in organic

synthesis.[2]

Table 1: Chemical and Physical Properties of 2-Oxocyclopentanecarbonitrile
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Property Value Reference(s)

CAS Number 2941-29-9 [1]

Molecular Formula C₆H₇NO [1]

Molecular Weight 109.13 g/mol [1]

IUPAC Name
2-oxocyclopentane-1-

carbonitrile
[1]

Synonyms
2-Cyanocyclopentanone, 2-

Cyano-1-cyclopentanone
[1]

Appearance Colorless liquid [2]

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility
Soluble in organic solvents,

insoluble in water.[2]
[2]

Spectral Data
The structural features of 2-Oxocyclopentanecarbonitrile can be confirmed through various

spectroscopic techniques.

Table 2: Spectral Data of 2-Oxocyclopentanecarbonitrile
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Spectrum Type Key Peaks/Features Reference(s)

¹H NMR

Data available, specific shifts

can be found in spectral

databases.

[1]

¹³C NMR

Data available, specific shifts

can be found in spectral

databases.

[3]

Infrared (IR)

Characteristic peaks for C=O

(ketone) and C≡N (nitrile)

functional groups are

expected. The carbonyl stretch

for cyclic ketones typically

appears around 1740-1780

cm⁻¹. The nitrile stretch is

expected in the 2210-2260

cm⁻¹ region.

[4][5][6]

Mass Spectrometry (MS)

Molecular ion peak

corresponding to the molecular

weight (109.13 m/z) and

characteristic fragmentation

patterns can be observed.

[1]

Safety and Handling
2-Oxocyclopentanecarbonitrile is classified as harmful and requires careful handling in a

laboratory setting.[7]

Table 3: GHS Hazard Information for 2-Oxocyclopentanecarbonitrile
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Hazard Statement
Precautionary
Statement

Pictogram Reference(s)

Harmful if swallowed.

Wash hands

thoroughly after

handling. Do not eat,

drink or smoke when

using this product. IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. Rinse

mouth.

GHS07 (Exclamation

Mark)
[8]

Harmful in contact

with skin.

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

GHS07 (Exclamation

Mark)
[8]

Causes skin irritation.

Wash skin with plenty

of water. If skin

irritation occurs: Get

medical

advice/attention. Take

off contaminated

clothing and wash it

before reuse.

GHS07 (Exclamation

Mark)
[8]

Causes serious eye

irritation.

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. If eye irritation

persists: Get medical

advice/attention.

GHS07 (Exclamation

Mark)
[8]
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Harmful if inhaled.

Avoid breathing

dust/fume/gas/mist/va

pors/spray. Use only

outdoors or in a well-

ventilated area. IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing. Call a

POISON CENTER or

doctor/physician if you

feel unwell.

GHS07 (Exclamation

Mark)
[8]

May cause respiratory

irritation.

Store in a well-

ventilated place. Keep

container tightly

closed. Store locked

up.

GHS07 (Exclamation

Mark)
[8]

Handling Recommendations: Use in a well-ventilated area, preferably in a chemical fume hood.

[7] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[7] Avoid contact with skin, eyes, and clothing.[7] Store in a cool,

dry place away from heat and incompatible materials such as oxidizing agents.[7]

Synthetic Methodologies
The synthesis of 2-Oxocyclopentanecarbonitrile is typically achieved through intramolecular

cyclization reactions. The two most prominent methods are the Dieckmann condensation and

the Thorpe-Ziegler cyclization.

Dieckmann Condensation
The Dieckmann condensation is an intramolecular Claisen condensation of a diester in the

presence of a strong base to form a β-keto ester.[9][10][11] For the synthesis of 2-
Oxocyclopentanecarbonitrile, a derivative of adipic acid would be the starting material, which

upon cyclization, hydrolysis, and decarboxylation would yield the target molecule.
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Generalized Experimental Protocol (Dieckmann Condensation):

Reaction Setup: A dry, round-bottom flask equipped with a reflux condenser and a nitrogen

inlet is charged with a suitable anhydrous solvent (e.g., toluene, ethanol).

Base Addition: A strong base, such as sodium ethoxide or sodium hydride, is added to the

solvent.

Substrate Addition: The adipate diester (e.g., diethyl adipate) is added dropwise to the stirred

suspension of the base at an appropriate temperature (often elevated).

Reaction: The reaction mixture is heated at reflux for several hours to drive the cyclization to

completion.

Workup: After cooling to room temperature, the reaction is quenched by the addition of a

weak acid (e.g., acetic acid) or water. The organic layer is separated, washed with brine,

dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced

pressure.

Hydrolysis and Decarboxylation: The resulting β-keto ester is then subjected to acidic or

basic hydrolysis followed by heating to induce decarboxylation, yielding 2-cyclopentanone.

Cyanation: The final step would involve the introduction of the nitrile group at the alpha

position of the cyclopentanone, for which various cyanation methods can be employed.

Note: This is a generalized protocol. Specific conditions such as reaction time, temperature,

and purification methods need to be optimized for the specific substrate and scale.

Start Reaction Setup
(Anhydrous Solvent, Inert Atmosphere)

Base Addition
(e.g., Sodium Ethoxide)

Diester Addition
(e.g., Diethyl Adipate)

Reflux
(Cyclization)

Aqueous Workup
(Quenching, Extraction) Hydrolysis & Decarboxylation Cyanation 2-Oxocyclopentanecarbonitrile
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Caption: Generalized workflow for the synthesis of 2-Oxocyclopentanecarbonitrile via
Dieckmann Condensation. (Within 100 characters)

Thorpe-Ziegler Cyclization
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The Thorpe-Ziegler reaction is an intramolecular version of the Thorpe reaction, involving the

base-catalyzed cyclization of a dinitrile to form a cyclic α-cyano enamine, which upon

hydrolysis yields a cyclic α-cyanoketone.[12][13][14] This method is particularly well-suited for

the synthesis of 2-Oxocyclopentanecarbonitrile from adiponitrile.

Generalized Experimental Protocol (Thorpe-Ziegler Cyclization):

Reaction Setup: A dry reaction vessel is charged with an anhydrous aprotic solvent (e.g.,

THF, toluene) under an inert atmosphere.

Base Addition: A strong, non-nucleophilic base such as sodium hydride or lithium

diisopropylamide (LDA) is added to the solvent.

Substrate Addition: Adiponitrile is added slowly to the base suspension at a controlled

temperature (often low temperature for LDA).

Reaction: The mixture is stirred, and the temperature may be gradually increased to promote

cyclization. The reaction progress can be monitored by techniques like TLC or GC.

Hydrolysis: Upon completion of the cyclization, the reaction is carefully quenched with an

aqueous acid solution (e.g., dilute HCl or H₂SO₄). This step hydrolyzes the intermediate

enamine to the corresponding ketone.

Workup and Purification: The product is extracted into an organic solvent. The organic layer

is washed, dried, and concentrated. The crude product is then purified by a suitable method

such as distillation or column chromatography to afford 2-Oxocyclopentanecarbonitrile.

Start Reaction Setup
(Anhydrous Solvent, Inert Atmosphere)

Strong Base Addition
(e.g., NaH, LDA)

Dinitrile Addition
(Adiponitrile) Intramolecular Cyclization Acidic Hydrolysis Workup & Purification
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Caption: Generalized workflow for the synthesis of 2-Oxocyclopentanecarbonitrile via
Thorpe-Ziegler Cyclization. (Within 100 characters)

Biological Activity and Potential Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.alfa-chemistry.com/resources/thorpe-reaction-thorpe-ziegler-reaction.html
https://en.wikipedia.org/wiki/Thorpe_reaction
https://www.benchchem.com/pdf/The_Thorpe_Ziegler_Cyclization_A_Comprehensive_Guide_to_the_Synthesis_of_2_2_Diphenyl_cyclopentanone.pdf
https://www.benchchem.com/product/b149592?utm_src=pdf-body
https://www.benchchem.com/product/b149592?utm_src=pdf-body
https://www.benchchem.com/product/b149592?utm_src=pdf-body-img
https://www.benchchem.com/product/b149592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Currently, there is a lack of specific studies in the scientific literature detailing the biological

activity or pharmacological profile of 2-Oxocyclopentanecarbonitrile. However, the

cyclopentanone and nitrile moieties are present in various biologically active molecules.

Cyclopentanone Derivatives: The cyclopentanone ring is a core structure in many natural

products and synthetic compounds with a wide range of biological activities, including anti-

inflammatory, anticancer, and antimicrobial properties.[15]

Nitrile-Containing Compounds: The nitrile group can act as a key pharmacophore,

participating in hydrogen bonding and other interactions with biological targets. It is also a

versatile functional group that can be transformed into other functionalities, making it

valuable in medicinal chemistry.[16][17]

Given the presence of these structural features, 2-Oxocyclopentanecarbonitrile could serve

as a valuable starting material for the synthesis of novel compounds with potential therapeutic

applications. Further research is warranted to explore the biological activities of this compound

and its derivatives. Due to the absence of specific data, a signaling pathway diagram cannot be

provided at this time.

Conclusion
2-Oxocyclopentanecarbonitrile (CAS 2941-29-9) is a readily accessible synthetic

intermediate with well-defined chemical and physical properties. Its synthesis is achievable

through established organic reactions like the Dieckmann condensation and Thorpe-Ziegler

cyclization. While its own biological activity remains to be elucidated, its structural components

suggest that it is a promising scaffold for the development of novel chemical entities for

biological screening. This guide provides a solid foundation of technical information for

scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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